N-{[5-({2-[(5-fluoro-2-methylphenyl)amino]-2-oxoethyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]methyl}-3,4-dimethoxybenzamide

• IUPAC Name: N-[[5-[2-(5-fluoro-2-methylanilino)-2-oxoethyl]sulfanyl-4-methyl-1,2,4-triazol-3-yl]methyl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C22H24FN5O4S/c1-13-5-7-15(23)10-16(13)25-20(29)12-33-22-27-26-19(28(22)2)11-24-21(30)14-6-8-17(31-3)18(9-14)32-4/h5-10H,11-12H2,1-4H3,(H,24,30)(H,25,29)
• InChI Key: AXBRRDNXUBWNRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)NC(=O)CSC2=NN=C(N2C)CNC(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C22H24FN5O4S
• Molecular Weight: 473.5 g/mol

Description

N-{[5-({2-[(5-fluoro-2-methylphenyl)amino]-2-oxoethyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]methyl}-3,4-dimethoxybenzamide is a complex organic compound with potential applications in various scientific fields. This compound features a unique structure that includes a triazole ring, a sulfanyl group, and a dimethoxybenzamide moiety, making it an interesting subject for research in medicinal chemistry and pharmacology.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{[5-({2-[(5-fluoro-2-methylphenyl)amino]-2-oxoethyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]methyl}-3,4-dimethoxybenzamide typically involves multiple steps:

Formation of the Triazole Ring: The triazole ring can be synthesized through a cyclization reaction involving hydrazine derivatives and carbon disulfide under basic conditions.

Introduction of the Sulfanyl Group: The sulfanyl group is introduced via a nucleophilic substitution reaction, where a suitable thiol reacts with a halogenated precursor.

Attachment of the Fluoro-Methylphenyl Group: This step involves the coupling of the fluoro-methylphenyl amine with an appropriate carbonyl compound, often facilitated by a coupling reagent such as EDCI or DCC.

Final Coupling with Dimethoxybenzamide: The final step involves the coupling of the synthesized intermediate with 3,4-dimethoxybenzamide, typically using a peptide coupling reagent.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as high-performance liquid chromatography (HPLC).

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfanyl group, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the carbonyl groups, converting them to alcohols.

Substitution: The aromatic rings in the compound can undergo electrophilic aromatic substitution reactions, introducing various substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Electrophilic aromatic substitution can be facilitated by reagents like bromine (Br₂) or nitric acid (HNO₃).

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Alcohol derivatives.

Substitution: Various substituted aromatic compounds depending on the electrophile used.

Scientific Research Applications

Medicinal Chemistry: The compound’s unique structure makes it a candidate for drug development, particularly in targeting specific enzymes or receptors.

Biological Research: It can be used as a probe to study biological pathways and interactions due to its ability to bind to specific proteins.

Industrial Applications: The compound may find use in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of N-{[5-({2-[(5-fluoro-2-methylphenyl)amino]-2-oxoethyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]methyl}-3,4-dimethoxybenzamide involves its interaction with specific molecular targets. The compound may inhibit or activate enzymes by binding to their active sites, thereby modulating biochemical pathways. The presence of the fluoro-methylphenyl group suggests potential interactions with hydrophobic pockets in proteins, while the triazole ring may participate in hydrogen bonding or coordination with metal ions.

Comparison with Similar Compounds

Similar Compounds

5-Fluoro-2-methylphenylboronic acid: Shares the fluoro-methylphenyl group but lacks the triazole and dimethoxybenzamide moieties.

N-(3-Chloro-2-methylphenyl)-4-(4-methylphenyl)-1,2,4-triazole-3-carboxamide: Contains a triazole ring but differs in the substituents attached to the triazole and benzamide groups.

Uniqueness

N-{[5-({2-[(5-fluoro-2-methylphenyl)amino]-2-oxoethyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]methyl}-3,4-dimethoxybenzamide is unique due to its combination of a fluoro-methylphenyl group, a triazole ring, and a dimethoxybenzamide moiety. This unique structure provides a distinct set of chemical properties and potential biological activities, making it a valuable compound for further research and development.